Cas no 1199774-68-9 (2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine)

2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine is a brominated aromatic compound featuring both dimethylamino and trifluoromethyl functional groups. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the dimethylamino moiety contributes to its reactivity in further derivatization. The bromine substituent allows for selective cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecular frameworks. This compound is particularly useful in the development of bioactive molecules, where its structural motifs are leveraged for improved pharmacokinetic properties. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.
2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine structure
1199774-68-9 structure
Product Name:2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine
CAS No:1199774-68-9
MF:C10H11BrF3N
MW:282.100252389908
CID:4764382
Update Time:2025-05-19

2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine
    • C10H11BrF3N
    • Y3802
    • 1-(2-Bromo-5-(trifluoromethyl)phenyl)-N,N-dimethylmethanamine
    • Inchi: 1S/C10H11BrF3N/c1-15(2)6-7-5-8(10(12,13)14)3-4-9(7)11/h3-5H,6H2,1-2H3
    • InChI Key: JSEUXQGFCPBRIF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(F)(F)F)C=C1CN(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 205
  • XLogP3: 3.3
  • Topological Polar Surface Area: 3.2

2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1265515-500mg
2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine
1199774-68-9 97%
500mg
¥3484.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1265515-1g
2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine
1199774-68-9 97%
1g
¥4641.00 2024-08-09

2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine Related Literature

Additional information on 2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine

Comprehensive Overview of 2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine (CAS No. 1199774-68-9)

2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine (CAS No. 1199774-68-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a bromine substituent and a trifluoromethyl group, which are known to enhance bioactivity and metabolic stability. Researchers are increasingly exploring its potential as a building block for drug discovery and material science applications, particularly in the development of novel small-molecule inhibitors and fluorescent probes.

The compound’s N,N-dimethylamine moiety contributes to its solubility in organic solvents, making it a versatile intermediate in synthetic chemistry. Recent studies highlight its role in cross-coupling reactions, where it serves as a precursor for palladium-catalyzed transformations. This aligns with the growing demand for efficient synthetic methodologies in the pharmaceutical industry, as highlighted by trending searches like "green chemistry in drug synthesis" and "high-yield bromination techniques."

From an industrial perspective, 2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine is often discussed in forums focusing on scalable organic synthesis. Its compatibility with continuous flow chemistry—a hot topic in process optimization—makes it a candidate for large-scale production. Additionally, its trifluoromethyl group resonates with the rising interest in fluorinated compounds, which are pivotal in designing bioactive molecules with improved pharmacokinetics.

Environmental and regulatory considerations are also critical when working with this compound. While it is not classified as hazardous under current guidelines, its handling requires adherence to standard laboratory safety protocols. Researchers frequently search for "safe handling of brominated compounds" and "waste disposal of fluorinated intermediates," reflecting broader concerns about sustainable chemistry practices.

In summary, 2-Bromo-N,N-dimethyl-5-(trifluoromethyl)benzenemethanamine (CAS No. 1199774-68-9) represents a valuable tool for modern chemists, bridging gaps between academic research and industrial applications. Its multifaceted utility ensures its relevance in ongoing discussions about molecular design, catalysis, and environmentally friendly synthesis.

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